Cas no 1909286-72-1 (rac-(3R,4S)-1-benzyl-4-ethoxypyrrolidin-3-ylmethanamine)

• Product Name: rac-(3R,4S)-1-benzyl-4-ethoxypyrrolidin-3-ylmethanamine
• CAS No: 1909286-72-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• MDL: MFCD29764300
• CID: 5245741
• PubChem ID: 121553314
• Update Time: 2025-05-25

rac-(3R,4S)-1-benzyl-4-ethoxypyrrolidin-3-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• [(3R,4S)-1-Benzyl-4-ethoxypyrrolidin-3-yl]methanamine
• rac-(3R,4S)-1-benzyl-4-ethoxypyrrolidin-3-ylmethanamine

• MDL： MFCD29764300
• Inchi： 1S/C14H22N2O/c1-2-17-14-11-16(10-13(14)8-15)9-12-6-4-3-5-7-12/h3-7,13-14H,2,8-11,15H2,1H3/t13-,14-/m1/s1
• InChI Key： JBNYOYGGGFPKPS-ZIAGYGMSSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@@H](OCC)[C@H](CN)C1

Additional information on rac-(3R,4S)-1-benzyl-4-ethoxypyrrolidin-3-ylmethanamine

Racemic (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine: A Comprehensive Overview

Racemic (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine, also known by its CAS number 1909286-72-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a racemic mixture of enantiomers, characterized by its unique stereochemistry and functional groups. The molecule consists of a pyrrolidine ring substituted with a benzyl group at position 1 and an ethoxy group at position 4, along with a methanamine moiety attached to position 3. These structural features make it a versatile compound with potential applications in drug design and synthesis.

The synthesis of (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine involves a series of well-established organic reactions, including alkylation, cyclization, and amine formation. Recent advancements in asymmetric synthesis have enabled the selective preparation of individual enantiomers, which has been crucial for studying their biological activities. Researchers have employed techniques such as enzymatic resolution and chiral auxiliary methods to isolate the pure enantiomers, providing valuable insights into their stereochemical properties.

One of the most notable aspects of this compound is its biological activity. Studies have shown that (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine exhibits potent inhibitory effects on certain enzymes involved in neurological disorders. For instance, recent research has demonstrated its ability to modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. This finding has sparked interest in exploring its potential as a lead compound for developing new therapeutic agents targeting neurodegenerative conditions.

In addition to its enzymatic activity, this compound has also been investigated for its potential role in modulating ion channels and receptors. Preclinical studies have revealed that it can interact with nicotinic acetylcholine receptors (nAChRs), which are critical targets for treating conditions such as nicotine addiction and pain management. The ethoxy group at position 4 plays a pivotal role in determining the compound's binding affinity and selectivity for these receptors.

The stereochemistry of (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine is another area of intense research focus. The (3R) configuration at position 3 and the (4S) configuration at position 4 contribute to the compound's unique pharmacokinetic properties. Recent studies have highlighted the importance of these stereocenters in determining the compound's bioavailability and metabolic stability. Researchers have employed computational modeling techniques to predict how slight modifications to these stereocenters could enhance the compound's therapeutic profile.

The benzyl group attached to the pyrrolidine ring adds significant lipophilicity to the molecule, enhancing its ability to cross biological membranes. This property is particularly advantageous for drugs targeting central nervous system disorders, where membrane permeability is a critical factor. However, excessive lipophilicity can also lead to issues such as poor solubility and increased toxicity. To address this, scientists have explored various strategies, including functional group modification and prodrug design, to optimize the compound's pharmacokinetic properties.

Recent advancements in medicinal chemistry have also led to the development of analogs of (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine. These analogs incorporate additional functional groups or structural modifications aimed at improving efficacy and reducing side effects. For example, researchers have synthesized derivatives with enhanced selectivity for specific subtypes of nAChRs, which could potentially minimize off-target effects and improve therapeutic outcomes.

In conclusion, (3R,4S)-1-Benzyl-4-Ethoxypyrrolidin-3-Ylmethanamine represents a promising lead compound with diverse applications in drug discovery and development. Its unique stereochemistry, functional groups, and biological activity make it an attractive target for further research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative treatments for various diseases.